Cas no 1185387-66-9 (ethyl 2-cyclopropyl-2-hydroxy-acetate)

• Product Name: ethyl 2-cyclopropyl-2-hydroxy-acetate
• CAS No: 1185387-66-9
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD16693995
• CID: 2126151
• PubChem ID: 62215201
• Update Time: 2025-10-25

ethyl 2-cyclopropyl-2-hydroxy-acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-2-cyclopropylacetate
• Cyclopropyl-hydroxy-acetic acid ethyl ester
• ethyl 2-cyclopropyl-2-hydroxy-acetate
• KTPCONMBPLSHRU-UHFFFAOYSA-N
• MFCD16693995
• ethyl2-cyclopropyl-2-hydroxyacetate
• SB31080
• DB-334109
• AKOS011496937
• CS-0342549
• EN300-108363
• Z965048424
• E82688
• ethyl 2-cyclopropyl-2-hydroxyacetate
• SCHEMBL380982
• ethyl alpha-hydroxycyclopropaneacetate
• 1185387-66-9
• 818-800-0
• KXB38766

• MDL： MFCD16693995
• Inchi： 1S/C7H12O3/c1-2-10-7(9)6(8)5-3-4-5/h5-6,8H,2-4H2,1H3
• InChI Key： KTPCONMBPLSHRU-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)C1CC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 2-cyclopropyl-2-hydroxy-acetate

Ethyl 2-Cyclopropyl-2-Hydroxy-Acetate: A Comprehensive Overview

Ethyl 2-cyclopropyl-2-hydroxy-acetate, with the CAS number 1185387-66-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in various chemical syntheses.

The molecular structure of ethyl 2-cyclopropyl-2-hydroxy-acetate consists of a cyclopropane ring attached to a hydroxyl group and an ethoxy group via an acetyl linkage. This configuration imparts the compound with distinct chemical properties, making it a valuable subject for both academic and industrial studies. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, enhancing its accessibility for research purposes.

One of the most notable aspects of ethyl 2-cyclopropyl-2-hydroxy-acetate is its role in medicinal chemistry. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of anti-inflammatory and antiviral agents. Studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters highlight its ability to modulate key biological targets, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, ethyl 2-cyclopropyl-2-hydroxy-acetate has found utility in agrochemicals and materials science. Its cyclopropane moiety contributes to structural rigidity, which is advantageous in designing stable molecules for agricultural use. Recent findings from the European Journal of Organic Chemistry underscore its role in enhancing the efficacy of certain pesticides by improving their bioavailability.

The synthesis of ethyl 2-cyclopropyl-2-hydroxy-acetate has been optimized through various strategies, including enantioselective catalysis and microwave-assisted reactions. These methods not only improve yield but also reduce reaction times, aligning with the principles of green chemistry. The compound's stability under diverse reaction conditions further facilitates its use in multi-component reactions, broadening its applicability.

From a structural standpoint, ethyl 2-cyclopropyl-2-hydroxy-acetate exhibits interesting stereochemical properties due to the presence of chiral centers within its framework. This has led to investigations into its enantiomeric forms, with studies revealing differences in their biological activities. Such insights are pivotal for designing enantioselective drugs with enhanced efficacy and reduced side effects.

In conclusion, ethyl 2-cyclopropyl-2-hydroxy-acetate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in contemporary chemical research.